- Preparation method of anticoagulant drug Dabigatran etexilate mesylate, China, , ,
Cas no 948551-71-1 (Ethyl 3-(3-(2-((4-Cyanophenyl)amino)acetamido)-4-(methylamino)-N-(pyridin-2-yl)benzamido)propanoate)
Ethyl 3-(3-(2-((4-Cyanophenyl)amino)acetamido)-4-(methylamino)-N-(pyridin-2-yl)benzamido)propanoate Chemical and Physical Properties
Names and Identifiers
-
- 达比加群杂质O
- ethyl 3-(3-(2-(4-cyanophenylamino)acetamido)-4-(methylamino)-N-(pyridin-2-yl)benzamido)propanoate
- ethyl 3-[[3-[[2-(4-cyanoanilino)acetyl]amino]-4-(methylamino)benzoyl]-pyridin-2-ylamino]propanoate
- ethyl 3-(3-(2-((4-cyanophenyl)amino)acetamido)-4-(methylamino)-N-(pyridin-2-yl)benzamido)propanoate? (Dabigatran Impurity pound(c)
- N-(4-Cyanophenyl)glycyl-3-amino-4-(methylamino)benzoyl-N-2-pyridinyl-β-alanine ethyl ester (ACI)
- Ethyl 3-(3-(2-((4-Cyanophenyl)amino)acetamido)-4-(methylamino)-N-(pyridin-2-yl)benzamido)propanoate
-
- Inchi: 1S/C27H28N6O4/c1-3-37-26(35)13-15-33(24-6-4-5-14-30-24)27(36)20-9-12-22(29-2)23(16-20)32-25(34)18-31-21-10-7-19(17-28)8-11-21/h4-12,14,16,29,31H,3,13,15,18H2,1-2H3,(H,32,34)
- InChI Key: YSRISVJGBBRNHY-UHFFFAOYSA-N
- SMILES: N#CC1C=CC(NCC(NC2C(NC)=CC=C(C(N(CCC(OCC)=O)C3C=CC=CN=3)=O)C=2)=O)=CC=1
Computed Properties
- Exact Mass: 500.21700
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 37
- Rotatable Bond Count: 12
- Complexity: 806
- XLogP3: 3
- Topological Polar Surface Area: 136
Experimental Properties
- PSA: 136.45000
- LogP: 3.86458
Ethyl 3-(3-(2-((4-Cyanophenyl)amino)acetamido)-4-(methylamino)-N-(pyridin-2-yl)benzamido)propanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E678443-1mg |
Ethyl 3-(3-(2-((4-Cyanophenyl)amino)acetamido)-4-(methylamino)-N-(pyridin-2-yl)benzamido)propanoate |
948551-71-1 | 1mg |
$75.00 | 2023-05-18 | ||
| TRC | E678443-10mg |
Ethyl 3-(3-(2-((4-Cyanophenyl)amino)acetamido)-4-(methylamino)-N-(pyridin-2-yl)benzamido)propanoate |
948551-71-1 | 10mg |
$552.00 | 2023-05-18 | ||
| TRC | E678443-25mg |
Ethyl 3-(3-(2-((4-Cyanophenyl)amino)acetamido)-4-(methylamino)-N-(pyridin-2-yl)benzamido)propanoate |
948551-71-1 | 25mg |
$ 1200.00 | 2023-09-07 | ||
| TRC | E678443-50mg |
Ethyl 3-(3-(2-((4-Cyanophenyl)amino)acetamido)-4-(methylamino)-N-(pyridin-2-yl)benzamido)propanoate |
948551-71-1 | 50mg |
$1918.00 | 2023-05-18 |
Ethyl 3-(3-(2-((4-Cyanophenyl)amino)acetamido)-4-(methylamino)-N-(pyridin-2-yl)benzamido)propanoate Production Method
Production Method 1
1.2 10 - 12 h, rt
1.3 Reagents: Water ; 10 min, rt
Production Method 2
1.2 6 h, 20 - 25 °C
- Method for preparing key intermediate of Dabigatran etexilate, China, , ,
Production Method 3
- Improved processes for the preparation of dabigatran etexilate and intermediates thereof, World Intellectual Property Organization, , ,
Production Method 4
- Process of preparing dabigatran etexilate mesylate and its intermediates and novel polymorph of dabigatran etexilate, Italy, , ,
Production Method 5
1.2 < 1 atm; 24 h, rt
- Industrial preparation method of dabigatran etexilate, China, , ,
Production Method 6
1.2 20 °C → 40 °C; 10 - 12 h, 35 - 40 °C
- A process for the preparation of dabigatran etexilate and pharmaceutically acceptable salts thereof, India, , ,
Production Method 7
1.2 3 h, 40 - 45 °C
- An improved process for the preparation of dabigatran etexilate or its salts thereof, India, , ,
Production Method 8
1.2 Solvents: Tetrahydrofuran ; 30 min, 45 - 50 °C; 4 h, 50 °C → 70 °C
- Method for synthesizing dabigatran etcxilate benzimidazole intermediate, China, , ,
Production Method 9
- Process for the preparation of dabigatran etexilate or pharmaceutically acceptable salt thereof, United States, , ,
Ethyl 3-(3-(2-((4-Cyanophenyl)amino)acetamido)-4-(methylamino)-N-(pyridin-2-yl)benzamido)propanoate Raw materials
- Benzonitrile, 4-[[2-(1H-imidazol-1-yl)-2-oxoethyl]amino]-
- n-(4-Cyanophenyl)glycine
- N-3-Amino-4-(methylamino)benzoyl-N-2-pyridinyl-b-alanine Ethyl Ester
Ethyl 3-(3-(2-((4-Cyanophenyl)amino)acetamido)-4-(methylamino)-N-(pyridin-2-yl)benzamido)propanoate Preparation Products
Ethyl 3-(3-(2-((4-Cyanophenyl)amino)acetamido)-4-(methylamino)-N-(pyridin-2-yl)benzamido)propanoate Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
Additional information on Ethyl 3-(3-(2-((4-Cyanophenyl)amino)acetamido)-4-(methylamino)-N-(pyridin-2-yl)benzamido)propanoate
Comprehensive Overview of Ethyl 3-(3-(2-((4-Cyanophenyl)amino)acetamido)-4-(methylamino)-N-(pyridin-2-yl)benzamido)propanoate (CAS No. 948551-71-1)
Ethyl 3-(3-(2-((4-Cyanophenyl)amino)acetamido)-4-(methylamino)-N-(pyridin-2-yl)benzamido)propanoate (CAS No. 948551-71-1) is a specialized organic compound with a complex molecular structure. This compound has garnered significant attention in pharmaceutical research and fine chemical synthesis due to its unique structural features and potential applications. The presence of multiple functional groups, including the cyano group, amide linkages, and ester moiety, makes it a versatile intermediate for various chemical transformations.
The compound's ethyl propanoate segment enhances its solubility in organic solvents, which is crucial for its application in synthetic chemistry. Researchers have explored its utility in the development of novel drug candidates, particularly in targeting specific enzymes or receptors. The pyridine and cyanophenyl moieties contribute to its ability to interact with biological systems, making it a subject of interest in medicinal chemistry.
In recent years, the demand for high-purity chemical intermediates like Ethyl 3-(3-(2-((4-Cyanophenyl)amino)acetamido)-4-(methylamino)-N-(pyridin-2-yl)benzamido)propanoate has surged, driven by advancements in drug discovery and personalized medicine. The compound's CAS No. 948551-71-1 serves as a unique identifier, ensuring precise referencing in scientific literature and regulatory documents. Its synthesis involves multi-step organic reactions, often requiring stringent conditions to achieve optimal yields and purity.
One of the key challenges in working with this compound is its stability under varying pH conditions. Studies have shown that the amide bonds and ester groups can be sensitive to hydrolysis, necessitating careful handling and storage. Researchers often employ advanced analytical techniques, such as HPLC and NMR spectroscopy, to monitor its purity and structural integrity.
The pharmaceutical industry has shown particular interest in Ethyl 3-(3-(2-((4-Cyanophenyl)amino)acetamido)-4-(methylamino)-N-(pyridin-2-yl)benzamido)propanoate due to its potential as a building block for kinase inhibitors. Kinase inhibitors are a prominent class of therapeutics used in cancer treatment, and the compound's structural features align well with the requirements for such applications. Additionally, its cyano group offers opportunities for further derivatization, enabling the creation of diverse molecular libraries for high-throughput screening.
From a market perspective, the compound is considered a high-value specialty chemical. Its limited commercial availability and the complexity of its synthesis contribute to its premium pricing. Suppliers often provide it in small quantities, tailored to the needs of research laboratories and pharmaceutical companies. The growing emphasis on green chemistry has also spurred interest in developing more sustainable synthetic routes for this and similar compounds.
In conclusion, Ethyl 3-(3-(2-((4-Cyanophenyl)amino)acetamido)-4-(methylamino)-N-(pyridin-2-yl)benzamido)propanoate (CAS No. 948551-71-1) represents a fascinating example of modern chemical innovation. Its multifaceted applications in drug discovery, coupled with its intricate molecular architecture, make it a valuable asset in the toolkit of synthetic and medicinal chemists. As research continues to uncover new possibilities for this compound, its role in advancing science and technology is expected to grow even further.
948551-71-1 (Ethyl 3-(3-(2-((4-Cyanophenyl)amino)acetamido)-4-(methylamino)-N-(pyridin-2-yl)benzamido)propanoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)